Cas no 2097997-20-9 (6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097997-20-9
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• CID: 5724216
• PubChem ID: 122239128
• Update Time: 2025-06-26

6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS040812105
• 6-(2,5-dimethylpyrazol-3-yl)-3-ethyl-1H-pyrimidine-2,4-dione
• F1967-7450
• 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2097997-20-9
• 2,4(1H,3H)-Pyrimidinedione, 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-

• Inchi： 1S/C11H14N4O2/c1-4-15-10(16)6-8(12-11(15)17)9-5-7(2)13-14(9)3/h5-6H,4H2,1-3H3,(H,12,17)
• InChI Key： BZWIMSFONDVLRA-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1CC)=O)C1=CC(C)=NN1C

Computed Properties

• Exact Mass: 234.11167570g/mol
• Monoisotopic Mass: 234.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 9.24±0.40(Predicted)

Additional information on 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2097997-20-9, identified as 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered significant attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including a pyrazole moiety and a tetrahydropyrimidine core, makes it a versatile scaffold for further derivatization and investigation.

Recent advancements in pharmaceutical research have highlighted the importance of tetrahydropyrimidine derivatives in drug discovery. These compounds are known for their ability to modulate various biological pathways, making them valuable candidates for therapeutic applications. Specifically, the 1,2,3,4-tetrahydropyrimidine-2,4-dione scaffold has been explored for its potential in inhibiting key enzymes involved in metabolic disorders and cancer. The incorporation of a dimethylpyrazole group into this framework introduces additional binding pockets that can interact with biological targets, enhancing the compound's pharmacological profile.

In the context of current research, the 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been investigated for its role in modulating inflammatory pathways. Studies have demonstrated that pyrazole derivatives can exhibit anti-inflammatory properties by interacting with cytokine receptors and signaling molecules. The dimethylpyrazole moiety is particularly noteworthy for its ability to stabilize the compound's bioactivity while maintaining solubility in biological systems. This balance is crucial for drug development, as it ensures that the compound can reach its target site effectively.

The tetrahydropyrimidine core of this molecule is another critical feature that contributes to its biological relevance. This scaffold is commonly found in numerous FDA-approved drugs due to its favorable pharmacokinetic properties. The presence of a carbonyl group at the 2-position and another at the 4-position further enhances the compound's reactivity and potential for further functionalization. Such modifications can lead to the development of novel analogs with improved efficacy and reduced side effects.

One of the most intriguing aspects of 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is its potential application in oncology research. Preclinical studies have suggested that derivatives of this compound may inhibit kinases involved in tumor growth and progression. The pyrazole group is particularly effective in binding to ATP pockets on these kinases, thereby disrupting their function. This mechanism has been observed in various cancer models, highlighting the compound's promise as an anticancer agent.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted precursors followed by cyclization to form the tetrahydropyrimidine ring system. The introduction of the dimethylpyrazole group typically occurs via nucleophilic substitution or metal-catalyzed coupling reactions. Each step must be rigorously controlled to avoid unwanted side products that could compromise the compound's bioactivity.

From a computational chemistry perspective, molecular modeling has been instrumental in understanding the interactions between 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione and its biological targets. These studies have provided insights into binding affinities and enzyme kinetics, guiding medicinal chemists in designing more effective derivatives. Additionally, virtual screening techniques have been employed to identify potential lead compounds based on their structural similarity to known bioactive molecules.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 6-(1,3-dimethyl-1H-pyrazol-5-yl)-3-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione due to their diverse biological activities and synthetic accessibility. As research progresses，the development of new synthetic methodologies will further facilitate the production of complex derivatives with tailored properties. This will undoubtedly lead to more effective therapeutic agents targeting a wide range of diseases.

In conclusion，the compound identified as CAS no. 2097997-20-9, or more specifically as 6-(1，3-dimethyl-lH-pyr azol -5 -yl) -3 -eth yl-l， 2， 3， 4 -tet ra hyd ro py rimid ine -2 ， 4 -dione, represents a significant advancement in chemical biology and pharmaceutical research。 Its unique structural features make it a promising candidate for further investigation， particularly in areas such as anti-inflammatory therapy and oncology。 As our understanding of its mechanisms continues to grow，so too will its potential applications， shaping the future landscape of drug development。